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Compound of Interest

Compound Name: 4-Iodo-m-xylene

Cat. No.: B031699 Get Quote

An In-depth Technical Guide to 4-Iodo-m-xylene

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Iodo-m-xylene, with a focus on its molecular characteristics. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Core Compound Data
4-Iodo-m-xylene, also known by its IUPAC name 1-Iodo-2,4-dimethylbenzene, is an important

reactant in organic synthesis.[1][2] It is notably used in the preparation of paralog-selective

Hsp90 inhibitors.[2][3][4][5]

Quantitative Data Summary
The fundamental molecular properties of 4-Iodo-m-xylene are summarized in the table below

for quick reference.
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Property Value Citations

Molecular Formula C8H9I [1][2][3][6][7]

Molecular Weight 232.06 g/mol [1][2][3][6][7]

CAS Number 4214-28-2 [1][2][3][6][8]

Purity >98.0% (GC) [8]

Physical State Liquid (at 20°C) [8]

IUPAC Name 1-iodo-2,4-dimethylbenzene [1]

Experimental Protocol: Synthesis of an Iodo-Xylene
Isomer
While a specific protocol for the synthesis of 4-Iodo-m-xylene is not readily available in the

provided search results, a detailed methodology for a closely related isomer, 2-Iodo-p-xylene, is

described and can serve as a representative example of the iodination of a xylene substrate.[9]

This procedure utilizes a thallation reaction followed by displacement with iodide.

Materials:

p-Xylene

Trifluoroacetic acid

Thallium(III) trifluoroacetate

Diethyl ether

Potassium iodide

Sodium bisulfite

10% aqueous Sodium hydroxide

Anhydrous magnesium sulfate
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Procedure:

A solution of thallium(III) trifluoroacetate in trifluoroacetic acid is prepared in a round-

bottomed flask with vigorous stirring.[9]

p-Xylene is added to the solution, and the mixture is stirred.[9]

The trifluoroacetic acid is removed using a rotary evaporator. The residue is then dissolved in

diethyl ether and the solvent is evaporated again. The resulting solid is redissolved in diethyl

ether.[9]

An aqueous solution of potassium iodide is added to the ether solution under ice cooling.[9]

The dark suspension is stirred vigorously, followed by the addition of a sodium bisulfite

solution.[9]

The resulting yellow thallium(I) iodide precipitate is removed by filtration and washed with

diethyl ether.[9]

The aqueous layer is separated and extracted with diethyl ether.[9]

The combined ether extracts are washed with aqueous sodium hydroxide and then with

water.[9]

The ether solution is dried over anhydrous magnesium sulfate, and the ether is removed on

a rotary evaporator.[9]

The final product, 2-iodo-p-xylene, is purified by distillation under reduced pressure.[9]

Visualized Workflow: Synthesis of an Iodo-Xylene
The following diagram illustrates the key stages in the synthesis of an iodo-xylene, based on

the protocol described above.
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Step 1: Thallation

Step 2: Iodination

Step 3: Workup & Purification

p-Xylene

Arylthallium bis(trifluoroacetate)
Intermediate

Thallium(III) Trifluoroacetate
in Trifluoroacetic Acid

Crude 2-Iodo-p-xylene

Displacement
Reaction

Potassium Iodide
(KI)

Washing & Extraction

Drying

Distillation

Pure 2-Iodo-p-xylene

Click to download full resolution via product page

Caption: Synthesis workflow for an iodo-xylene isomer.
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Safety and Handling
4-Iodo-m-xylene is associated with several hazards. It is known to cause skin irritation and

serious eye irritation.[1][10] It may also cause respiratory irritation.[1][10] Therefore, appropriate

personal protective equipment, including gloves and eye protection, should be worn when

handling this chemical.[10] Work should be conducted in a well-ventilated area.[10] The

compound is also noted to be light-sensitive, and storage in a cool, dark place is

recommended.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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